Cas no 1215205-77-8 (tert-Butyl 7-methoxy-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 7-methoxy-1H-indole-1-carboxylate
• CAS No: 1215205-77-8
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD15143582
• CID: 857052
• PubChem ID: 49758862
• Update Time: 2024-11-03

tert-Butyl 7-methoxy-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-BOC-7-METHOXYINDOLE
• tert-Butyl 7-methoxy-1H-indole-1-carboxylate
• ACMC-209ac4
• AG-L-20866
• ANW-17666
• CTK4B2428
• MolPort-015-143-601
• AKOS015837043
• SY317094
• CS-W001339
• 1H-Indole-1-carboxylic acid, 7-methoxy-, 1,1-dimethylethyl ester
• F30211
• tert-Butyl 7-methoxy-1H-indole-1-carboxylate, AldrichCPR
• DB-337116
• DTXSID00677973
• 1-Boc-7-methoxy-1H-indole
• SCHEMBL26240527
• tert-Butyl7-methoxy-1H-indole-1-carboxylate
• tert-butyl 7-methoxyindole-1-carboxylate
• AS-71837
• MFCD15143582
• 1215205-77-8

• MDL： MFCD15143582
• Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(16)15-9-8-10-6-5-7-11(17-4)12(10)15/h5-9H,1-4H3
• InChI Key： DWMPQAJKVAOOOW-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C=CC=C(C1=2)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 357.3±34.0 °C at 760 mmHg
• Flash Point: 169.9±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-Butyl 7-methoxy-1H-indole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids